Cas no 4478-10-8 (Benzene,2-bromo-4-methyl-1-(1-methylethyl)-)

• Product Name: Benzene,2-bromo-4-methyl-1-(1-methylethyl)-
• CAS No: 4478-10-8
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 329258
• PubChem ID: 20555
• Update Time: 2025-04-19

Benzene,2-bromo-4-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-bromo-4-methyl-1-(1-methylethyl)-
• p-Cymene, 3-bromo-
• Thymyl bromide
• 2-Bromo-1-isopropyl-4-methylbenzene #
• 2-Bromo-1-isopropyl-4-methylbenzene
• AT26576
• SCHEMBL5335913
• 2-bromo-4-methyl-1-propan-2-ylbenzene
• TQP1209
• Benzene, 2-bromo-4-methyl-1-(1-methylethyl)-
• InChI=1/C10H13Br/c1-7(2)9-5-4-8(3)6-10(9)11/h4-7H,1-3H
• 2-bromo-1-isopropyl-4-methyl-benzene
• DTXSID40196299
• EN300-4256012
• CS-0249126
• 2-BROMO-4-METHYL-1-ISOPROPYLBENZENE
• 3-bromo-4-isopropyltoluene
• AKOS024084236
• 1-bromo-5-methyl-2-isopropyl-benzene
• 2-BROMO-4-METHYL-1-(PROPAN-2-YL)BENZENE
• 4478-10-8
• DB-338147

• Inchi： 1S/C10H13Br/c1-7(2)9-5-4-8(3)6-10(9)11/h4-7H,1-3H3
• InChI Key： XMIWWDSQSRUTKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 212.02009
• Monoisotopic Mass: 212.020063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.239
• Boiling Point: 234.07°C (rough estimate)
• Flash Point: 95.1°C
• PSA: 0